2-(5-Chloro-2-methylphenoxy)ethan-1-amine

• IUPAC Name: 2-(5-chloro-2-methylphenoxy)ethanamine
• InChI: InChI=1S/C9H12ClNO/c1-7-2-3-8(10)6-9(7)12-5-4-11/h2-3,6H,4-5,11H2,1H3
• InChI Key: JVNWKIQHPZHOFN-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)OCCN
• Molecular Formula: C9H12ClNO
• Molecular Weight: 185.65 g/mol

Description

“2-(5-Chloro-2-methylphenoxy)ethan-1-amine” is a chemical compound with the formula C9H12ClNO. It has a molecular weight of 185.65. This compound is related to a class of compounds known as phenoxy acetamides.

Molecular Structure Analysis

The molecular structure of “this compound” consists of a two-carbon chain (ethan-1-amine) attached to a chloro-methylphenol group. The InChI code for this compound is 1S/C9H12ClNO.ClH/c1-7-2-3-8(10)9(6-7)12-5-4-11;/h2-3,6H,4-5,11H2,1H3;1H.

Scientific Research Applications

Structural Analysis and Molecular Interactions

The structural characteristics of compounds similar to 2-(5-Chloro-2-methylphenoxy)ethan-1-amine have been extensively studied, revealing intricate molecular interactions. For instance, compounds like 1,2-bis(2-amino­phen­oxy)ethane exhibit intermolecular interactions between amine groups and neighboring molecules, contributing to their potential as building blocks in supramolecular chemistry (Rademeyer et al., 2005). Similarly, the crystal structure of N-(2-pyridil)-2-oxo-1-naphthylidenemethylamine highlights the presence of intramolecular hydrogen bonding and tautomerism, which are crucial for understanding the reactivity and stability of related compounds (Nazır et al., 2000).

Corrosion Inhibition

Amine derivatives, including those similar to this compound, have shown effectiveness as corrosion inhibitors. A study demonstrated that such compounds form a protective film on metal surfaces, which is crucial for their application in preventing corrosion in industrial settings (Boughoues et al., 2020).

Material Science and Polymerization

In material science, compounds like this compound are pivotal in the synthesis of polyimides and other polymers. These polymers exhibit high thermal stability and are used in various high-performance applications due to their unique properties, such as flexibility and solubility in polar solvents (Hsiao et al., 2004). Moreover, the synthesis and characterization of polyphenols derived from related compounds underscore the influence of electron-donating groups on the physical properties of the resulting materials, which is crucial for designing new materials with desired functionalities (Kaya et al., 2012).

Supramolecular Chemistry

The supramolecular chemistry of amine-phenol adducts, closely related to the structure of this compound, reveals novel three-dimensional framework structures. These structures are significant for understanding the self-assembly processes and designing new molecular architectures with potential applications in catalysis, sensing, and molecular recognition (Glidewell et al., 2000).

Safety and Hazards

The safety data sheet for “2-(5-Chloro-2-methylphenoxy)ethan-1-amine” indicates that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling.